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hydrazide

CAS No.: 58481-04-2

Cat. No.: B1267567

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-isonicotinic acid hydrazide, a halogenated derivative of the well-known

antitubercular drug isoniazid, is a compound of significant interest in medicinal chemistry and

drug discovery. Its structural similarity to isoniazid suggests potential antitubercular activity,

while the presence of a chlorine atom offers a site for further chemical modification, making it a

valuable building block for the synthesis of novel therapeutic agents. This technical guide

provides an in-depth overview of 2-Chloro-isonicotinic acid hydrazide, including its chemical

properties, synthesis, potential applications, and relevant experimental protocols.

Physicochemical and Safety Data
A clear understanding of the physicochemical properties and safety profile of 2-Chloro-
isonicotinic acid hydrazide is paramount for its handling and application in a research setting.

The following tables summarize key quantitative data for this compound.
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Table 1: Chemical Identification and Properties

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: A related compound, 2-amino-6-chloroisonicotinic acid hydrazide, has a different CAS

number (28056-06-6) and molecular formula (C₆H₇ClN₄O). It is crucial to distinguish between

these two compounds.[2]

Table 2: Safety and Handling Information

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis of 2-Chloro-isonicotinic acid hydrazide
The primary route for the synthesis of 2-Chloro-isonicotinic acid hydrazide involves a two-

step process, starting from 2-chloronicotinic acid. The general workflow for this synthesis is

depicted below.
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Figure 1: Synthesis workflow for 2-Chloro-isonicotinic acid hydrazide.

Experimental Protocols
Protocol 1: Synthesis of 2-Chloronicotinic Acid from Nicotinic Acid-N-Oxide

This protocol is based on a general method for the chlorination of pyridine-N-oxides.

Reaction Setup: Suspend 70 g of nicotinic acid-N-oxide in 300 ml of phosphorus oxychloride

(POCl₃) in a reaction flask equipped with a stirrer and a dropping funnel.

Addition of Triethylamine: Add 50 g of triethylamine dropwise at room temperature. An

exothermic reaction will occur, and the nicotinic acid-N-oxide will dissolve at approximately

50°C.

Reaction: Heat the resulting solution in a water bath at 100°C for 4 hours.

Work-up: After cooling, distill off the excess phosphorus oxychloride under vacuum. Carefully

pour the residue into water, maintaining the temperature below 40°C.

Precipitation: Adjust the pH of the aqueous solution to 2.0-2.5 with a diluted caustic soda

solution to precipitate the 2-chloronicotinic acid.

Isolation: Collect the precipitate by filtration, wash with cold water, and dry to yield the final

product.
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Protocol 2: Synthesis of 2-Chloro-isonicotinic acid hydrazide

This protocol is a general procedure for the synthesis of hydrazides from carboxylic acids.

Acyl Chloride Formation: To a solution of 2-chloronicotinic acid in a suitable anhydrous

solvent (e.g., dichloromethane), add an excess of thionyl chloride dropwise at 0°C. Reflux

the mixture for 2-3 hours.

Removal of Excess Reagent: Remove the excess thionyl chloride and solvent under reduced

pressure to obtain the crude 2-chloroisonicotinoyl chloride.

Hydrazinolysis: Dissolve the crude acyl chloride in an anhydrous solvent (e.g.,

tetrahydrofuran). Add this solution dropwise to a stirred solution of hydrazine hydrate (an

excess, typically 2-3 equivalents) in the same solvent at 0°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

Isolation: Remove the solvent under reduced pressure. Add water to the residue to

precipitate the product.

Purification: Collect the solid by filtration, wash with cold water, and recrystallize from a

suitable solvent (e.g., ethanol) to obtain pure 2-Chloro-isonicotinic acid hydrazide.

Applications in Drug Discovery
2-Chloro-isonicotinic acid hydrazide serves as a key intermediate in the synthesis of various

heterocyclic compounds with potential biological activities. Its primary application lies in the

development of novel antitubercular agents. It is also used in the synthesis of hydrazones,

quinazolines, and Schiff bases, which are classes of compounds known to exhibit a wide range

of pharmacological properties.

Mechanism of Action: A Link to Isoniazid
The proposed mechanism of action for the antitubercular activity of 2-Chloro-isonicotinic acid
hydrazide is analogous to that of isoniazid. Isoniazid is a prodrug that is activated by the

mycobacterial catalase-peroxidase enzyme, KatG.[3] The activated form of isoniazid then

covalently binds to NAD(H) to form an adduct that inhibits the enoyl-acyl carrier protein
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reductase (InhA), an essential enzyme in the mycolic acid biosynthesis pathway.[3] Mycolic

acids are crucial components of the mycobacterial cell wall, and their inhibition leads to

bacterial cell death. It is hypothesized that 2-Chloro-isonicotinic acid hydrazide follows a

similar activation and inhibitory pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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